4-(2-Pyridyl)benzaldehyde
CAS No.: 127406-56-8
VCID: VC0194268
Molecular Formula: C12H9NO
Molecular Weight: 183.21 g/mol
Purity: > 95%
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Description | 4-(2-Pyridyl)benzaldehyde, also known as 4-pyridin-2-ylbenzaldehyde , is a chemical compound featuring a pyridine ring combined with a benzaldehyde moiety . It is used in research for various applications, including the synthesis of pharmaceuticals, ligand development, fluorescent probes, organic synthesis, and the study of coordination polymers . Specifically, it serves as a key intermediate in the synthesis of pharmaceutical agents, particularly in developing drugs that target neurological disorders . Additionally, it functions as a ligand in coordination chemistry, forming complexes with transition metals, crucial in catalysis and materials science . Furthermore, the compound is used to create fluorescent probes for biological imaging, allowing researchers to visualize cellular processes in real-time . This chemical plays a significant role in organic synthesis, especially in forming complex organic molecules essential for developing new materials . It is also utilized in the study of coordination polymers, which have applications in gas storage and separation technologies . 4-(2-Pyridyl)benzaldehyde has a molecular weight of 183.21 g/mol and a molecular formula of C12H9NO . It typically presents as a solid at 20°C and should be stored at room temperature, ideally in a cool, dark place . A similar compound is 2-(4-Pyridinyl)benzaldehyde , which shares a related structure but with the pyridinyl group at a different position on the benzaldehyde. 4-(2-Pyridyl)benzaldehyde is also used as a reactive metabolite of Atazanavir . Safety precautions include wearing protective gear such as gloves, clothing, eye protection, and face protection . The compound can cause skin and serious eye irritation, and medical advice should be sought if irritation persists . |
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CAS No. | 127406-56-8 |
Product Name | 4-(2-Pyridyl)benzaldehyde |
Molecular Formula | C12H9NO |
Molecular Weight | 183.21 g/mol |
IUPAC Name | 4-pyridin-2-ylbenzaldehyde |
Standard InChI | InChI=1S/C12H9NO/c14-9-10-4-6-11(7-5-10)12-3-1-2-8-13-12/h1-9H |
Standard InChIKey | NMLYGLCBSFKJFI-UHFFFAOYSA-N |
SMILES | C1=CC=NC(=C1)C2=CC=C(C=C2)C=O |
Canonical SMILES | C1=CC=NC(=C1)C2=CC=C(C=C2)C=O |
Appearance | Solid powder |
Purity | > 95% |
Synonyms | 4-pyridin-2-ylbenzaldehyde |
PubChem Compound | 1515240 |
Last Modified | Aug 15 2023 |
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